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Foreword: Unpacking a Versatile Synthetic Building
Block
In the landscape of modern organic synthesis and drug discovery, the utility of a molecule is

often dictated by the strategic arrangement of its functional groups. Methyl 3-bromo-5-
hydroxybenzoate (CAS No: 192810-12-1) stands as a prime example of such a scaffold.[1][2]

This polysubstituted benzoate ester, featuring a bromine atom, a hydroxyl group, and a methyl

ester on a single aromatic ring, offers a triad of reactive sites.[3] This guide provides an in-

depth examination of its molecular architecture, exploring how its structural features govern its

synthesis, spectroscopic signature, reactivity, and ultimately, its application as a pivotal

intermediate in the development of complex chemical entities, including pharmaceuticals.[1][4]
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Methyl 3-bromo-5-hydroxybenzoate is a white solid organic compound.[6] Its structure is

defined by a central benzene ring substituted at positions 1, 3, and 5. The interplay between

the electron-withdrawing bromo and methyl carboxylate groups and the electron-donating

hydroxyl group creates a unique electronic environment that dictates its reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484525.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB11484525.htm
https://rongna.lookchem.com/products/CasNo-192810-12-1-METHYL-5-BROMO-3-HYDROXYBENZOATE-28091044.html
https://rongna.lookchem.com/products/CasNo-192810-12-1-METHYL-5-BROMO-3-HYDROXYBENZOATE-28091044.html
https://www.benchchem.com/product/b1422104#methyl-3-bromo-5-hydroxybenzoate-molecular-structure
https://www.benchchem.com/product/b1422104#methyl-3-bromo-5-hydroxybenzoate-molecular-structure
https://www.benchchem.com/product/b1422104#methyl-3-bromo-5-hydroxybenzoate-molecular-structure
https://www.benchchem.com/product/b1422104#methyl-3-bromo-5-hydroxybenzoate-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1422104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

